2-Chloro-N-pyrimidin-5-yl-acetamide

• IUPAC Name: 2-chloro-N-pyrimidin-5-ylacetamide
• InChI: InChI=1S/C6H6ClN3O/c7-1-6(11)10-5-2-8-4-9-3-5/h2-4H,1H2,(H,10,11)
• InChI Key: BUIQTLWTKVARJS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=N1)NC(=O)CCl
• Molecular Formula: C6H6ClN3O
• Molecular Weight: 171.58 g/mol

Description

2-Chloro-N-pyrimidin-5-yl-acetamide is a useful research compound. Its molecular formula is C6H6ClN3O and its molecular weight is 171.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Aminopyrimidine (450 mg) was suspended in DCE (2 mL) and acetonitrile (2 mL) in a microwave vial. Chloroacetyl chloride (0.377 mL) was added with stirring. The vial was sealed and the reaction mixture was heated in the microwave at 80° C. for 5 minutes. The solid was filtered off, washed with acetonitrile (2×5 mL), DCE (2×5 mL) and pentane (2 ×30 mL) and then partioned between saturated sodium bicarbonate and DCE (50 mL/50 mL) ensuring the aqueous layer was still basic. The organic layer was separated and the aqueous layer was extracted with DCE (2×75 mL). The combined organic layer was dried over magnesium sulfate and evaporated to give the sub-titled compound (200 mg) as a yellow solid.